Cas no 1249211-20-8 (3-Bromo-4-(2-methylphenyl)butan-2-one)

• Product Name: 3-Bromo-4-(2-methylphenyl)butan-2-one
• CAS No: 1249211-20-8
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5250655
• Update Time: 2025-05-24

3-Bromo-4-(2-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(2-methylphenyl)butan-2-one
• 2-Butanone, 3-bromo-4-(2-methylphenyl)-
• 3-Bromo-4-(2-methylphenyl)butan-2-one

• Inchi： 1S/C11H13BrO/c1-8-5-3-4-6-10(8)7-11(12)9(2)13/h3-6,11H,7H2,1-2H3
• InChI Key： NIKGTOQZAFAZCZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)CC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-4-(2-methylphenyl)butan-2-one

3-Bromo-4-(2-methylphenyl)butan-2-one: A Comprehensive Overview

3-Bromo-4-(2-methylphenyl)butan-2-one, also known by its CAS number 1249211-20-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and material sciences. The molecule consists of a butanone backbone with a bromine atom at the third position and a 2-methylphenyl group attached at the fourth position. This combination of functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial purposes.

The synthesis of 3-Bromo-4-(2-methylphenyl)butan-2-one has been explored through various methodologies, with recent studies focusing on optimizing reaction conditions to enhance yield and purity. One notable approach involves the use of Friedel-Crafts acylation followed by bromination, leveraging the directing effects of the methyl group on the aromatic ring. Researchers have also investigated alternative routes, such as organocatalytic methods, which offer greener and more sustainable alternatives to traditional synthesis techniques.

The physical and chemical properties of 3-Bromo-4-(2-methylphenyl)butan-2-one have been extensively studied to understand its behavior under different conditions. The compound exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions. Recent studies have also highlighted its stability under UV light, which is crucial for applications involving photochemical reactions.

In terms of applications, 3-Bromo-4-(2-methylphenyl)butan-2-one has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to undergo nucleophilic substitution reactions has made it valuable in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. Additionally, the compound has been explored as a building block in the synthesis of agrochemicals, where its reactivity and selectivity are highly advantageous.

The environmental impact of 3-Bromo-4-(2-methylphenyl)butan-2-one has also been a topic of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 3-Bromo-4-(2-methylphenyl)butan-2-one, CAS No. 1249211-20-8, stands out as a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific innovation.